Cas no 119672-31-0 (3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)-)

• Product Name: 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)-
• CAS No: 119672-31-0
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 3676444
• PubChem ID: 1471070
• Update Time: 2025-06-10

3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)-
• 6-AMINO-2-METHOXY-5-(PHENYLSULFONYL)NICOTINONITRILE
• 6-amino-5-(benzenesulfonyl)-2-methoxypyridine-3-carbonitrile
• MLS000325631
• 2K-512S
• AA-516/12432360
• 6-amino-5-(benzenesulfonyl)-2-methoxy-3-pyridinecarbonitrile
• HMS2444J05
• CHEMBL1417065
• MFCD00244118
• AKOS005085422
• 119672-31-0
• SMR000169911
• Q27199034
• CHEBI:116241

• Inchi： 1S/C13H11N3O3S/c1-19-13-9(8-14)7-11(12(15)16-13)20(17,18)10-5-3-2-4-6-10/h2-7H,1H3,(H2,15,16)
• InChI Key： POFXOAUYEITUSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC(C#N)=C(N=C1N)OC)(=O)=O

Computed Properties

• Exact Mass: 289.05211239Da
• Monoisotopic Mass: 289.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)-

Comprehensive Overview of 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)- (CAS No. 119672-31-0)

3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)- (CAS No. 119672-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, which is widely recognized for its versatility in drug discovery and material science. The presence of functional groups such as amino, methoxy, and phenylsulfonyl enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in CAS No. 119672-31-0 due to its potential role in modulating biological pathways. For instance, its sulfonyl group is often associated with improved pharmacokinetic properties, a topic frequently searched by professionals in medicinal chemistry forums.

The synthesis of 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)- involves multi-step reactions, including nitrile formation and sulfonylation. These processes are critical for achieving high purity, a common concern among synthetic chemists. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to confirm the compound's structure, ensuring compliance with industry standards.

Environmental and safety considerations are also pivotal in handling this compound. While it is not classified as hazardous, proper storage conditions—such as avoiding moisture and extreme temperatures—are recommended to maintain stability. This aligns with the growing trend of green chemistry, a hot topic in scientific communities aiming to reduce waste and improve sustainability.

From a commercial perspective, CAS No. 119672-31-0 is supplied by several specialty chemical manufacturers. Buyers often search for high-purity 3-Pyridinecarbonitrile derivatives or custom synthesis services, reflecting the compound's niche market. Its pricing and availability may vary depending on scale and supplier, making it essential for procurement teams to conduct thorough market research.

In summary, 3-Pyridinecarbonitrile, 6-amino-2-methoxy-5-(phenylsulfonyl)- represents a promising candidate for advanced research applications. Its structural complexity and functional diversity continue to inspire innovations in drug development and material science, addressing some of the most pressing challenges in modern chemistry.